Cas no 56441-84-0 (ethyl 4-(4-methoxybenzyloxy)benzoate)

• Product Name: ethyl 4-(4-methoxybenzyloxy)benzoate
• CAS No: 56441-84-0
• MF: C₁₇H₁₈O₄
• MW: 286.322425365448
• MDL: MFCD20484102
• CID: 2126254
• PubChem ID: 12398532
• Update Time: 2025-05-20

ethyl 4-(4-methoxybenzyloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-methoxybenzyloxy)benzoate
• Ethyl 4-((4-methoxybenzyl)oxy)benzoate
• W16344
• 56441-84-0
• CHEMBL3278136
• AKOS009100014
• DB-297494
• AS-63817
• SCHEMBL1303551
• Ethyl4-((4-methoxybenzyl)oxy)benzoate
• QQVABOAPDWUJDE-UHFFFAOYSA-N
• MFCD20484102
• ethyl 4-[(4-methoxyphenyl)methoxy]benzoate

• MDL： MFCD20484102
• Inchi： 1S/C17H18O4/c1-3-20-17(18)14-6-10-16(11-7-14)21-12-13-4-8-15(19-2)9-5-13/h4-11H,3,12H2,1-2H3
• InChI Key： QQVABOAPDWUJDE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OCC)=CC=1)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 286.12050905g/mol
• Monoisotopic Mass: 286.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.8Ų

Additional information on ethyl 4-(4-methoxybenzyloxy)benzoate

Ethyl 4-(4-Methoxybenzyloxy)Benzoate: A Comprehensive Overview

Ethyl 4-(4-methoxybenzyloxy)benzoate, with its CAS number 56441-84-0, is a compound of significant interest in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a benzoate ester group with a methoxy-substituted benzyl ether moiety. The benzoate ester group contributes to its solubility and reactivity, while the methoxybenzyl ether group imparts additional functional properties. Recent studies have highlighted its potential in drug delivery systems and as a precursor for advanced materials.

The synthesis of ethyl 4-(4-methoxybenzyloxy)benzoate involves a multi-step process, often utilizing coupling reactions and protection/deprotection strategies. Researchers have optimized these methods to enhance yield and purity, making it more accessible for large-scale production. For instance, a study published in the *Journal of Organic Chemistry* demonstrated the use of microwave-assisted synthesis to accelerate the formation of this compound, reducing reaction times significantly. Such advancements underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for this compound.

In terms of applications, ethyl 4-(4-methoxybenzyloxy)benzoate has found utility in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to act as a bioisostere or a prodrug has been explored in recent clinical trials targeting various diseases, including cancer and inflammatory conditions. The methoxy group in its structure plays a crucial role in modulating pharmacokinetic properties, such as absorption and metabolism, making it an attractive candidate for drug development.

Moreover, this compound has shown promise in agrochemical applications. Studies have revealed its potential as a herbicide or fungicide due to its ability to inhibit key enzymes involved in plant growth regulation. A research article in *Pest Management Science* highlighted its efficacy against several agricultural pests, suggesting that it could serve as an alternative to traditional chemical pesticides with fewer environmental impacts.

From a materials science perspective, ethyl 4-(4-methoxybenzyloxy)benzoate has been investigated for its role in polymer synthesis and nanotechnology. Its ester functionality makes it suitable for forming polyesters or block copolymers with tailored mechanical properties. Recent breakthroughs have demonstrated its use in creating biodegradable polymers for packaging and biomedical applications, aligning with global sustainability goals.

Looking ahead, ongoing research is focused on expanding the scope of this compound's applications while improving its synthesis efficiency. Collaborative efforts between academia and industry are expected to unlock new potential uses, particularly in the fields of renewable energy and advanced materials. As technology continues to evolve, ethyl 4-(4-methoxybenzyloxy)benzoate is poised to play an increasingly vital role in shaping innovative solutions across multiple disciplines.